Cas no 52857-42-8 (Diethyl dithiophosphate)

• Product Name: Diethyl dithiophosphate
• CAS No: 52857-42-8
• MF: C₄H₁₁O₂PS₂
• MW: 186.232699632645
• CID: 370400
• PubChem ID: 9274
• Update Time: 2025-04-19

Diethyl dithiophosphate Chemical and Physical Properties

Names and Identifiers

• Diethyl dithiophosphate
• diethyl phosphorodithioate
• O,O'-DIETHYL DITHIOPHOSPHATE
• O,S-Diethyl hydrogen phosphorodithioate
• Phosphorodithioic acid, diethyl ester
• phosphorodithioic acid, O,S-diethyl ester
• Dithiophosphoric acid,O-diethyl ester
• O,O-Diethyldithiophosphate
• UNII-02C5XR639P
• O,O-DIETHYL PHOSPHORODITHIOATE
• A820058
• Tox21_301493
• O,O-Diethyl Dithiophosphate (>80%)
• CHEMBL1886492
• diethoxy-sulanyl-sulanylidene-lambda5-phosphane
• O,O-Diethyl dithiophosphoric acid ester
• J-017651
• Kyselina O,O-diethyldithiofosforecna [Czech]
• D1543
• DTXSID6027133
• O,O'-Diethyl dithiophosphate, technical grade, 90%
• NCGC00163992-01
• O,O-Diethylphosphorodithioic acid
• Kyselina O,O-diethyldithiofosforecna
• CAS-298-06-6
• O,O inverted exclamation marka-Diethyl dithiophosphate
• NSC171184
• NCIOpen2_007003
• dithiophosphoric acid-O,O-diethylester
• Phosphonodithioic acid,O-diethyl ester
• O,O-Diethyl hydrogen dithiophosphate #
• Dithiophosphoric acid, O,O-diethyl ester
• O,O-diethyl S-hydrogen phosphorodithioate
• NSC 171184
• O,O-Diethyl dithiophosphate
• Phosphorodithioic acid, O,O-diethyl ester
• NCGC00255332-01
• EINECS 206-055-9
• Dithiophosphoric Acid O,O'-Diethyl Ester
• O,O-Diethyl dithiophosphoric acid
• Phosphorodithioic acid, O,O'-diethyl ester
• o,o-Diethylphosphorodithioate
• FT-0649368
• 4-01-00-01354 (Beilstein Handbook Reference)
• BRN 0507407
• AKOS015901212
• O,O'-Diethyl hydrogen dithiophosphate
• 02C5XR639P
• diethyl dithiophosphoric acid
• O,O-Diethyldithiophosphoric acid
• o,o-Diethyl hydrogen dithiophosphate
• FT-0694951
• O,O-Diethyl phosphorodithioic acid
• HSDB 5558
• diethyldithiophosphoric acid
• (C2H5O)2PSSH
• Diethyl phosphorodithioic acid
• NSC-171184
• WLN: SHPS & O2 & O2
• diethylphosphorodithioate
• O,O-Diethyl thiolothionophosphate
• CHEBI:189749
• O,O-Diethyl-S-hydrogen phosphorodithioate
• Di-O-ethyl dithiophosphate
• (EtO)2P(S)SH
• Phosphordithioic acid, O,O-diethyl ester
• 298-06-6
• NS00005676
• Diethyl ester of phosphorodithioic acid
• 52857-42-8
• CS-0141956
• Phosphorothiothionic acid, o,o-diethyl ester
• Q309536
• DTXCID007133
• dithiophosphoric acid O,O-diethyl ester
• EC 206-055-9
• SCHEMBL268312
• O,O-DIETHYL PHOSPHORODITHIOATE [HSDB]
• O,O-Diethyl hydrogen phosphorodithioate
• Dithiophosphoricacido,o-diethylester
• diethoxy-sulfanyl-sulfanylidene-lambda5-phosphane

• Inchi： 1S/C4H11O2PS2/c1-3-5-7(8,9)6-4-2/h3-4H2,1-2H3,(H,8,9)
• InChI Key： IRDLUHRVLVEUHA-UHFFFAOYSA-N
• SMILES： SP(OCC)(OCC)=S

Computed Properties

• Exact Mass: 185.99393
• Monoisotopic Mass: 185.993807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.29
• Melting Point: -10.0 °C
• Boiling Point: 263.687°C at 760 mmHg
• Flash Point: 113.274°C
• Refractive Index: 1.55
• PSA: 29.46